Cas no 1089328-67-5 (4-Bromoisoquinoline-1-carboxamide)
1089328-67-5 structure
Product Name:4-Bromoisoquinoline-1-carboxamide
CAS No:1089328-67-5
MF:C10H7BrN2O
MW:251.079381227493
CID:2853405
PubChem ID:23532032
Update Time:2025-09-26
4-Bromoisoquinoline-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromoisoquinoline-1-carboxamide
- 1089328-67-5
- SCHEMBL14514051
-
- Inchi： 1S/C10H7BrN2O/c11-8-5-13-9(10(12)14)7-4-2-1-3-6(7)8/h1-5H,(H2,12,14)
- InChI Key： IRGPTLJPQGLHPS-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(N)=O)C2C=CC=CC=21
Computed Properties
- Exact Mass: 249.97418Da
- Monoisotopic Mass: 249.97418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56Ų
4-Bromoisoquinoline-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM257776-1g |
4-Bromoisoquinoline-1-carboxamide |
1089328-67-5 | 97% | 1g |
$536 | 2023-11-25 | |
| Alichem | A189007179-1g |
4-Bromoisoquinoline-1-carboxamide |
1089328-67-5 | 97% | 1g |
$582.08 | 2023-09-04 | |
| Chemenu | CM257776-1g |
4-Bromoisoquinoline-1-carboxamide |
1089328-67-5 | 97% | 1g |
$631 | 2021-08-18 |
4-Bromoisoquinoline-1-carboxamide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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